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Compound of Interest

Compound Name: 4-Dimethylaminobutylamine

Cat. No.: B1346629

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Dimethylaminobutylamine (CAS No. 3529-10-0). The information is
intended to be a crucial resource for laboratory personnel and anyone involved in the handling,
storage, and disposal of this chemical.

Chemical Identification and Physical Properties

4-Dimethylaminobutylamine, also known as N,N-Dimethyl-1,4-butanediamine, is a diamine
that is utilized in various chemical syntheses. Understanding its fundamental properties is the
first step in ensuring its safe handling.
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Property Value Reference
CAS Number 3529-10-0 [1]
Molecular Formula CeH16N2 [1]
Molecular Weight 116.20 g/mol [1]
Appearance Solid or. C?Iorless to light 2]
yellow liquid

Melting Point 60 °C [2]
Boiling Point 73 °C at 35 mmHg [2]
Density 0.8179 g/cms3 [2]
Solubility Soluble in water

SMILES CN(C)CCCCN [1]
InChi Key GCOWZPRIMFGIDQ- (1]

UHFFFAOYSA-N

Hazard Identification and Classification

4-Dimethylaminobutylamine is classified as a hazardous chemical. It is crucial to understand
its potential dangers to implement appropriate safety measures.

Hazard . .
. GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral k, ] H302: Harmful if
waalt text Warning
(Category 4) swallowed.[1]
Skin H314: Causes severe
Corrosion/Irritation wualt text Danger skin burns and eye
(Category 1B) damage.[1]
Serious Eye ]
o by H318: Causes serious
Damage/Eye Irritation  l=ualt text Danger
eye damage.
(Category 1)
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Note: While classified as Acute Toxicity, Oral (Category 4), a specific LD50 value for 4-
Dimethylaminobutylamine was not readily available in the public domain at the time of this
review.

Handling and Storage Precautions

Proper handling and storage are paramount to prevent exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with 4-Dimethylaminobutylamine.

PPE Type Specification

Eye/Face Protection Wear chemical safety goggles and a face shield.

Chemical-resistant gloves (e.g., nitrile,
Skin Protection neoprene), a lab coat, and closed-toe shoes are

mandatory.

) ) Use in a well-ventilated area or with a properly
Respiratory Protection ] ] . ] o
fitted respirator if inhalation risk is high.

Safe Handling Practices

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or dust.

Wash hands thoroughly after handling.

Use only in a chemical fume hood.

Keep away from incompatible materials such as strong oxidizing agents.

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated area.
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o Keep away from heat and sources of ignition.

e Store in a corrosive-resistant cabinet.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical. The following
diagrams outline the recommended procedures for spills and exposure.

Spill Response Workflow
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Evacuate Immediate Area

'

Ensure Proper Ventilation

'

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain Spill with Inert Material
(e.g., sand, vermiculite)

v
Carefully Collect Spilled Material

y

Dispose of in a Sealed Container
as Hazardous Waste

i

Clean Spill Area with a Suitable Solvent
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Exposure Occurs

\ \ \4

\

Skin Contact Eye Contact Inhalation Ingestion
\ \
Immediately Remove Immediately Flush Eyes with
Contaminated Clothing Water for at least 15 minutes

Y
Wash Skin with Plenty of

Soap and Water for 15 min ﬂ Move to Fresh Air Do NOT Induce Vomiting
\4 l

Seek Immediate
Medical Attention |

\ \

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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